8-(2,5-dimethoxyphenyl)-6,7-dimethyl-7,8-dihydro-6H-[1,3]dioxolo[4,5-g]chromen-6-ol

• IUPAC Name: 8-(2,5-dimethoxyphenyl)-6,7-dimethyl-7,8-dihydro-[1,3]dioxolo[4,5-g]chromen-6-ol
• InChI: InChI=1S/C20H22O6/c1-11-19(13-7-12(22-3)5-6-15(13)23-4)14-8-17-18(25-10-24-17)9-16(14)26-20(11,2)21/h5-9,11,19,21H,10H2,1-4H3
• InChI Key: YZXXVGNCSVCOHA-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C2=CC3=C(C=C2OC1(C)O)OCO3)C4=C(C=CC(=C4)OC)OC
• Molecular Formula: C20H22O6
• Molecular Weight: 358.4 g/mol

Description

This compound is a derivative of chromene, which is a heterocyclic compound consisting of a benzene ring fused to a dihydropyran ring. The presence of the dioxolo group suggests that it might have interesting chemical properties and potential biological activity.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The dimethoxyphenyl group, the dimethyl group, and the dioxolo group would all contribute to the overall structure and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar functional groups (ether and alcohol) would likely make it more soluble in polar solvents.

Scientific Research Applications

Anticonvulsant Activity

• Researchers have investigated the anticonvulsant properties of this compound. . Specifically, analog 4h exhibited effectiveness in preclinical seizure models with a significant therapeutic-toxicity profile.

Cytotoxicity and Cancer Research

• . Investigating its potential as an anticancer agent is an exciting avenue for further research.

Selective Cleavage of Methylene Bridge

• . Such modifications could lead to novel compounds with diverse biological activities.

Mechanism of Action

Target of Action

Similar compounds have been evaluated for their cytotoxic activities on various cancer cell lines .

Mode of Action

The exact mode of action of this compound is currently unknown. It’s worth noting that similar compounds have shown to induce apoptosis in certain cell lines . Apoptosis is a form of programmed cell death, which plays a crucial role in maintaining the health of tissues by eliminating old, unnecessary, or unhealthy cells.

Biochemical Pathways

Based on its structural similarity to other compounds, it may be involved in pathways related to apoptosis and cell proliferation .

Result of Action

Similar compounds have demonstrated cytotoxic activity against various cancer cell lines

Safety and Hazards

Without specific information, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential biological activity of this compound makes it an interesting target for future research. Studies could be conducted to determine its exact properties, its mechanism of action in biological systems, and its potential uses in medicine or other fields.